2-(4-Cyclohexyl-2,3-dioxopyrazin-1-yl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(4-cyclohexyl-2,3-dioxopyrazin-1-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C20H25N3O3/c24-18(21-12-11-16-7-3-1-4-8-16)15-22-13-14-23(20(26)19(22)25)17-9-5-2-6-10-17/h1,3-4,7-8,13-14,17H,2,5-6,9-12,15H2,(H,21,24)
• InChI Key: WTBUQWSNMKZZOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=CN(C(=O)C2=O)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

2-(4-Cyclohexyl-2,3-dioxopyrazin-1-yl)-N-(2-phenylethyl)acetamide, commonly known as CDPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. CDPPA is a small molecule that has been shown to modulate the activity of a specific protein, which has implications for a range of diseases.

Mechanism of Action

CDPPA works by modulating the activity of a specific protein, which is known as RGS4. RGS4 is involved in a range of cellular processes, including the regulation of signaling pathways that are implicated in a range of diseases. CDPPA has been shown to bind to RGS4 and modulate its activity, which has implications for a range of diseases.
Biochemical and Physiological Effects:
CDPPA has been shown to have a range of biochemical and physiological effects. In particular, CDPPA has been shown to modulate the activity of RGS4, which has implications for a range of diseases. CDPPA has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using CDPPA in lab experiments is that it is a small molecule, which makes it easier to study than larger molecules. CDPPA is also relatively stable, which makes it easier to handle in lab experiments. One limitation of using CDPPA in lab experiments is that it can be difficult to synthesize, which may limit its availability for some researchers.

Future Directions

There are a number of potential future directions for research on CDPPA. One area of research that is likely to receive significant attention is the use of CDPPA as a potential treatment for Alzheimer's disease. CDPPA may also have potential applications in the treatment of other diseases, such as rheumatoid arthritis. Further research is needed to fully understand the potential therapeutic applications of CDPPA.

Synthesis Methods

CDPPA can be synthesized using a variety of methods, but the most common approach involves the reaction of cyclohexanone with hydrazine hydrate to form cyclohexanone hydrazone. This intermediate is then reacted with 2-phenethylbromide to form the desired product, CDPPA.

Scientific Research Applications

CDPPA has been extensively studied for its potential therapeutic applications in a range of diseases. One area of research that has received significant attention is the use of CDPPA as a potential treatment for Alzheimer's disease. CDPPA has been shown to modulate the activity of a specific protein, which is implicated in the development of Alzheimer's disease.